Cas no 62458-79-1 (3-Pyridinecarboxamide, 4-chloro-N-propyl-)

• Product Name: 3-Pyridinecarboxamide, 4-chloro-N-propyl-
• CAS No: 62458-79-1
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 444041
• PubChem ID: 71386183
• Update Time: 2025-04-19

3-Pyridinecarboxamide, 4-chloro-N-propyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 4-chloro-N-propyl-
• 4-chloro-N-propylpyridine-3-carboxamide
• DTXSID40808380
• AKOS019797109
• 62458-79-1

• Inchi： 1S/C9H11ClN2O/c1-2-4-12-9(13)7-6-11-5-3-8(7)10/h3,5-6H,2,4H2,1H3,(H,12,13)
• InChI Key： QYVDHVFJIZEJPU-UHFFFAOYSA-N
• SMILES： ClC1C=CN=CC=1C(NCCC)=O

Computed Properties

• Exact Mass: 198.05613
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99